Cas no 2639459-85-9 ((2-Methylpyrimidin-4-yl)methanamine hydrochloride)

• Product Name: (2-Methylpyrimidin-4-yl)methanamine hydrochloride
• CAS No: 2639459-85-9
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD28978686
• CID: 5686068
• PubChem ID: 89427325
• Update Time: 2025-06-08

(2-Methylpyrimidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14759411
• (2-methylpyrimidin-4-yl)methanamine hydrochloride
• 2639459-85-9
• EN300-23865259
• 4-Pyrimidinemethanamine, 2-methyl-, hydrochloride (1:1)
• (2-Methylpyrimidin-4-yl)methanamine(hydrochloride)
• (2-Methylpyrimidin-4-yl)methanamine hydrochloride

• MDL： MFCD28978686
• Inchi： 1S/C6H9N3.ClH/c1-5-8-3-2-6(4-7)9-5;/h2-3H,4,7H2,1H3;1H
• InChI Key： VTSOJYSYEUBEPE-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=NC=CC=1CN

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-Methylpyrimidin-4-yl)methanamine hydrochloride

Introduction to (2-Methylpyrimidin-4-yl)methanamine Hydrochloride (CAS No. 2639459-85-9)

(2-Methylpyrimidin-4-yl)methanamine hydrochloride (CAS No. 2639459-85-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of (2-Methylpyrimidin-4-yl)methanamine hydrochloride.

Chemical Structure and Properties

(2-Methylpyrimidin-4-yl)methanamine hydrochloride is a white crystalline solid with a molecular formula of C₇H₁₁N₃·HCl and a molecular weight of 170.63 g/mol. The compound consists of a pyrimidine ring substituted with a methyl group at the 2-position and an amino group attached to a methyl group at the 4-position. The hydrochloride salt form enhances its solubility in water, making it suitable for various pharmaceutical applications.

The pyrimidine core is a fundamental building block in many biologically active molecules, including nucleosides and nucleotides. The presence of the amino group and the methyl substitution on the pyrimidine ring imparts unique chemical properties to (2-Methylpyrimidin-4-yl)methanamine hydrochloride, such as enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of (2-Methylpyrimidin-4-yl)methanamine hydrochloride has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-methylpyrimidine-4-carbaldehyde with ammonia or an amine derivative, followed by reduction to form the desired amine. The resulting free base is then converted to the hydrochloride salt by treatment with hydrogen chloride gas or a hydrochloric acid solution.

A typical synthetic route involves the following steps:

1. Nucleophilic Addition: 2-Methylpyrimidine-4-carbaldehyde reacts with ammonia or an amine derivative to form an imine intermediate.
2. Reduction: The imine intermediate is reduced using a suitable reducing agent, such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst.
3. Salt Formation: The free amine is treated with hydrogen chloride gas or a hydrochloric acid solution to form the hydrochloride salt.

This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activity and Applications

(2-Methylpyrimidin-4-yl)methanamine hydrochloride has shown promising biological activity in various assays, particularly in its ability to modulate specific biological targets. Recent studies have focused on its potential as a lead compound for the development of new drugs targeting neurological disorders, cancer, and inflammatory diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the activity of (2-Methylpyrimidin-4-yl)methanamine hydrochloride as a potent inhibitor of histone deacetylases (HDACs). HDACs are enzymes involved in epigenetic regulation and have been implicated in various diseases, including cancer and neurodegenerative disorders. The study demonstrated that (2-Methylpyrimidin-4-yl)methanamine hydrochloride effectively inhibited HDAC activity in vitro and showed promising antiproliferative effects on cancer cell lines.

Another area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. Research has shown that (2-Methylpyrimidin-4-yl)methanamine hydrochloride can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as pain management and psychiatric disorders.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation into the therapeutic potential of (2-Methylpyrimidin-4-yl)methanamine hydrochloride. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to assess its pharmacokinetic properties, dosing regimens, and potential side effects.

In addition to its direct therapeutic applications, (2-Methylpyrimidin-4-yl)methanamine hydrochloride serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers are exploring ways to modify its structure through chemical derivatization to improve its pharmacological properties and expand its therapeutic utility.

The future prospects for (2-Methylpyrimidin-4-yl)methanamine hydrochloride are promising. Continued research efforts are expected to uncover new applications and optimize its use in drug development pipelines. Collaboration between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound from bench to bedside.